Cas no 61457-02-1 (5-Pyrimidinamine, 4,6-dichloro-2-(1,1-dimethylethyl)-)
61457-02-1 structure
Product Name:5-Pyrimidinamine, 4,6-dichloro-2-(1,1-dimethylethyl)-
CAS No:61457-02-1
MF:C8H11Cl2N3
MW:220.099039316177
CID:478597
PubChem ID:12320344
Update Time:2025-04-19
5-Pyrimidinamine, 4,6-dichloro-2-(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
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- 5-Pyrimidinamine, 4,6-dichloro-2-(1,1-dimethylethyl)-
- 2-tert-butyl-4,6-dichloropyrimidin-5-amine
- 2-(tert-butyl)-4,6-dichloropyrimidin-5-amine
- 61457-02-1
- DTXSID30488397
-
- Inchi: 1S/C8H11Cl2N3/c1-8(2,3)7-12-5(9)4(11)6(10)13-7/h11H2,1-3H3
- InChI Key: KIMRBKPZOVJRPF-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=NC(C(C)(C)C)=N1)Cl)N
Computed Properties
- Exact Mass: 219.03323
- Monoisotopic Mass: 219.0330028g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 51.8
5-Pyrimidinamine, 4,6-dichloro-2-(1,1-dimethylethyl)- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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